Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate and related compounds often involves multi-step chemical processes. For instance, a compound with a similar structure was prepared through a route involving the masking of a double bond, regioselective deprotonation, methylation, and regeneration of the double bond via selenation, oxidation, and syn-elimination (Kiely, 1991). Microwave-assisted synthesis methods have also been reported to reduce reaction times and steps, indicating an efficient pathway for synthesizing naphthyridine derivatives (Leyva‐Ramos et al., 2017).
Molecular Structure Analysis
Studies on the crystal and molecular structures of similar naphthyridine derivatives have been reported, which were confirmed by single-crystal X-ray diffraction data. These studies reveal the importance of molecular packing and intermolecular interactions in the stability of these compounds (Kaur et al., 2012).
Chemical Reactions and Properties
Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate can undergo various chemical reactions, including cyclization and ethylation. The choice of heat carrier and reaction temperature significantly influences the yield of these reactions, indicating the compound's reactive versatility (Ming, 2007).
Physical Properties Analysis
The physical properties of naphthyridine derivatives, such as solubility and melting point, can vary significantly depending on the substitution patterns on the naphthyridine ring. These properties are crucial for determining the compound's applicability in different chemical and biological contexts.
Chemical Properties Analysis
Naphthyridine derivatives exhibit a broad spectrum of biological activities, which can be attributed to their chemical structure. For example, certain derivatives have shown antimicrobial activity, indicating their potential as therapeutic agents (Ramesh & Sreenivasulu, 2004). The ability to act as activated unsaturated systems in conjugated addition reactions showcases their chemical reactivity and utility in synthetic chemistry.
Scientific Research Applications
Antibacterial Agents : A derivative, ethyl 1-ethyl-1,2-dihydro-4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate, showed efficacy against E. coli and several other gram-negative bacterial infections in mice (Santilli, Scotese, & Yurchenco, 1975).
Synthesis of Antibacterial Compounds : Derivatives such as ethyl 7-chloro-1-cyclopropyl-6-fluoro-1,4-dihydro-5-methyl-4-oxo-1,8-naphthyridine-3-carboxylic acid have been prepared for their potential use in antibacterial applications (Kiely, 1991).
Synthesis of Naphthyridines : This compound has been used to synthesize substituted pyrimido[4,5-b] and [5,4-c]-[1,8]naphthyridines, which are important in medicinal chemistry (Plisson & Chenault, 2001).
Synthesis of Antimicrobial Agents : Compounds like 2-Methyl-1,8-naphthyridine-3-carbazide, synthesized from ethyl 2-methyl-1,8-naphthyridine-3-carboxylate, have been screened for antimicrobial activity (Ramesh & Sreenivasulu, 2004).
Microwave-assisted Synthesis : A microwave-assisted synthesis method has been developed for ethyl 7-chloro-4-oxo-l,4-dihydro-1,8-naphthyridine-3-carboxylate, an intermediate for the preparation of naphthyridone derivatives with broad biological activity (Leyva-Ramos et al., 2017).
Potential Antimalarial Activity : Research has been conducted on N4-Substituted 2-Methoxy(and 2-hydroxy)-1,5-naphthyridin-4-amines, prepared from ethyl 3-aminopyridine-2-carboxylate, for potential antimalarial activity (Barlin & Tan, 1984).
properties
IUPAC Name |
ethyl 7-methyl-4-oxo-1H-1,8-naphthyridine-3-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c1-3-17-12(16)9-6-13-11-8(10(9)15)5-4-7(2)14-11/h4-6H,3H2,1-2H3,(H,13,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPXWNJGVBKCXKB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CNC2=C(C1=O)C=CC(=N2)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00927708 | |
Record name | Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00927708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate | |
CAS RN |
13250-96-9, 35482-56-5 | |
Record name | 2-Methyl-5-hydroxy-6-ethoxycarbonyl-1,8-naphthyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=13250-96-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1,8-Naphthyridine-3-carboxylic acid, 1,4-dihydro-7-methyl-4-oxo-, ethyl ester | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=35482-56-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0013250969 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0035482565 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00927708 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Ethyl 4-hydroxy-7-methyl-1,8-naphthyridine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.032.926 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Ethyl 7-methyl-4-oxo-1,8-naphthyridine-3-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.047.794 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods I
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Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
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Feasible Synthetic Routes
Citations
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